Cas no 1797904-94-9 (3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one)

3-(Benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one is a specialized organic compound featuring a benzenesulfonyl group linked to a propan-1-one scaffold, further functionalized with a 3-(1,3-thiazol-2-yloxy)azetidine moiety. This structure suggests potential utility in medicinal chemistry, particularly as a pharmacophore in drug discovery targeting enzyme inhibition or receptor modulation. The presence of the sulfonyl group enhances electrophilic reactivity, while the thiazole and azetidine rings contribute to steric and electronic diversity, improving binding affinity and selectivity. Its well-defined molecular architecture makes it a promising intermediate for synthesizing biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The compound’s stability and synthetic versatility further support its use in advanced research applications.
3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one structure
1797904-94-9 structure
Product Name:3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one
CAS No:1797904-94-9
MF:C15H16N2O4S2
MW:352.428541183472
CID:5374201
Update Time:2025-05-25

3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one
    • Inchi: 1S/C15H16N2O4S2/c18-14(6-9-23(19,20)13-4-2-1-3-5-13)17-10-12(11-17)21-15-16-7-8-22-15/h1-5,7-8,12H,6,9-11H2
    • InChI Key: KFPPVXYPNOVKLL-UHFFFAOYSA-N
    • SMILES: C(N1CC(OC2=NC=CS2)C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

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Additional information on 3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one

3-(Benzenesulfonyl)-1-[3-(1,3-Thiazol-2-yloxy)Azetidin-1-yl]Propan-1-one: A Comprehensive Overview

The compound 3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one, identified by the CAS number 1797904-94-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzenesulfonyl group, a thiazole moiety, and an azetidine ring. The combination of these functional groups makes it a versatile compound with unique properties and applications.

The benzenesulfonyl group in the molecule contributes to its stability and reactivity. This group is known for its ability to act as an electron-withdrawing substituent, which enhances the electrophilic nature of the molecule. The thiazole ring, on the other hand, introduces aromaticity and heterocyclic properties, making the compound suitable for various chemical reactions. The azetidine ring adds rigidity to the structure, enhancing its ability to form specific interactions with other molecules.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique structure allows it to interact with various biological targets, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as a kinase inhibitor, which could be useful in treating conditions such as cancer and inflammatory diseases. The thiazole moiety has been shown to play a crucial role in these interactions, contributing to the compound's bioactivity.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. Its rigid structure and functional groups make it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. The azetidine ring, in particular, has been found to enhance the mechanical properties of polymers when incorporated into their structures.

The synthesis of 3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one involves a series of intricate chemical reactions. These include nucleophilic substitutions, condensation reactions, and cyclizations. The process requires precise control over reaction conditions to ensure the formation of the desired product with high purity and yield.

One of the most recent advancements in the study of this compound involves its use in catalytic processes. Researchers have discovered that it can act as a highly efficient catalyst in certain organic transformations. Its ability to stabilize transition states through its functional groups makes it an attractive option for green chemistry applications.

The safety and environmental impact of 3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one have also been evaluated in recent studies. These studies have shown that the compound exhibits low toxicity and biodegradability under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-(benzenesulfonyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]propan-1-one is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and catalysis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern chemistry and technology.

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